Cas no 2171208-38-9 (3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171208-38-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6264194
• PubChem ID: 165561433
• Update Time: 2025-05-26

3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1472819
• 2171208-38-9
• 3-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-9-18(16-24(29)28(4-2)15-14-25(30)31)27-26(32)33-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,30,31)/t18-/m0/s1
• InChI Key： SRBVSIFCUHRMRQ-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(N(CC)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Recent Advances in the Study of 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171208-38-9)

The compound 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171208-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug development and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide chemistry.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the synthesis of bioactive peptides, which are increasingly being explored for therapeutic applications in oncology and neurology.

In addition to its synthetic utility, 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid has been investigated for its potential as a modulator of protein-protein interactions (PPIs). A 2024 study published in Nature Chemical Biology demonstrated its efficacy in disrupting specific PPIs involved in cancer cell proliferation. The compound's ability to selectively target these interactions without affecting other cellular processes underscores its potential as a lead compound for anticancer drug development.

Further research has explored the pharmacokinetic properties of this molecule. A recent preclinical study evaluated its stability, bioavailability, and metabolic profile, providing critical insights for future drug formulation efforts. The results, published in Drug Metabolism and Disposition, suggest that the compound exhibits favorable pharmacokinetic characteristics, including moderate plasma stability and low toxicity, making it a viable candidate for further development.

Looking ahead, ongoing research aims to expand the applications of 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid beyond peptide synthesis and PPI modulation. Preliminary data from a 2024 conference presentation indicated its potential use in targeted drug delivery systems, leveraging its structural features to enhance payload specificity and reduce off-target effects. These findings open new avenues for innovation in drug design and delivery.

In conclusion, the compound 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171208-38-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in peptide synthesis, PPI modulation, and drug delivery highlight its broad utility and potential for therapeutic development. Continued research and optimization will be essential to fully realize its capabilities and translate these findings into clinical applications.